Cas no 61545-37-7 (1H-Indole-6-methanol, 4-(phenylmethoxy)-)

• Product Name: 1H-Indole-6-methanol, 4-(phenylmethoxy)-
• CAS No: 61545-37-7
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 475470
• PubChem ID: 22742918
• Update Time: 2025-04-19

1H-Indole-6-methanol, 4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-methanol, 4-(phenylmethoxy)-
• (4-phenylmethoxy-1H-indol-6-yl)methanol
• DTXSID20627990
• [4-(Benzyloxy)-1H-indol-6-yl]methanol
• (4-(benzyloxy)-1H-indol-6-yl)methanol
• SCHEMBL6872834
• 61545-37-7

• Inchi： 1S/C16H15NO2/c18-10-13-8-15-14(6-7-17-15)16(9-13)19-11-12-4-2-1-3-5-12/h1-9,17-18H,10-11H2
• InChI Key： DZUZNEXWAGWFDI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(CO)=CC2=C1C=CN2

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.25